Cas no 16903-35-8 (tetrachloroauric acid)

Tetrachloroauric acid (HAuCl₄) is a highly soluble gold compound commonly used as a precursor in gold plating, catalysis, and nanoparticle synthesis. Its key advantages include high purity, stability in aqueous solutions, and consistent reactivity, making it a reliable choice for precise gold deposition in electrochemical and industrial applications. The compound's well-defined stoichiometry ensures reproducible results in research and manufacturing processes. Additionally, its compatibility with various reducing agents facilitates controlled synthesis of gold nanostructures with tailored properties. Tetrachloroauric acid is widely utilized in electronics, materials science, and analytical chemistry due to its efficient gold delivery and versatility in both aqueous and organic media.
tetrachloroauric acid structure
tetrachloroauric acid structure
Product Name:tetrachloroauric acid
CAS No:16903-35-8
MF:HAuCl4
MW:339.79
MDL:MFCD00011322
CID:50581
Update Time:2025-11-02

tetrachloroauric acid Chemical and Physical Properties

Names and Identifiers

    • tetrachloroauric acid
    • Gold chloride solution
    • Hydrogen tetrachloroaurate(III)
    • Chloroauric acid
    • Gold atomic spectroscopy standard concentrate 1.00 g Au
    • Gold chloride hydrate
    • Gold(III) chloride
    • Tetrachloroauric Aci
    • Auric chloride Gold trichloride
    • Gold(III) chloride solution
    • Auric chloride
    • Gold trichloride
    • Tetrachloroauric(III) acid
    • auricacid
    • GOLD CHLORIDE
    • chlorauricacid
    • CHLORAUIC ACID
    • tetrachloroauric
    • browngoldchloride
    • GOLD CHLORIDE pure
    • Auric Chloride Acid
    • GOLD CHLORIDE, BROWN
    • Chloroauric Acid0
    • MDL： MFCD00011322
    • Inchi： InChI=1S/Au.4ClH/h;4*1H/q+3;;;;/p-3
    • InChI Key： VDLSFRRYNGEBEJ-UHFFFAOYSA-K
    • SMILES： [Au-](Cl)(Cl)(Cl)Cl.[H+]

Computed Properties

  • Exact Mass: 337.85000
  • Monoisotopic Mass: 337.849788
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • XLogP3: Not available
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Golden yellow or yellowish red crystals, easy to deliquescence.
  • Density: 1.637 g/mL at 25 °C
  • Melting Point: 30℃
  • Boiling Point: No data available
  • Flash Point: No data available
  • Solubility: H2O: soluble
  • Water Partition Coefficient: Miscible with water, alcohol, ester, ether and ketone.
  • Stability/Shelf Life: Stable. Hygroscopic. Light sensitive. Incompatible with strong bases, sulfides, cyanides, carbonates.
  • PSA: 0.00000
  • LogP: 2.86800
  • Merck: 13,4537
  • Sensitiveness: Light Sensitive
  • Color/Form: 30 wt. % in dilute HCl
  • Solubility: It is easily soluble in water, ethanol and ether, and slightly soluble in chloroform.
  • Vapor Pressure: No data available

tetrachloroauric acid Security Information

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tetrachloroauric acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:16903-35-8)Chloroauric acid
Order Number:sfd9084
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:35
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:16903-35-8)氯金酸
Order Number:LE18918604;LE17063
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:47
Price ($):discuss personally
Email:18501500038@163.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:16903-35-8)Chloroauric acid
sfd9084
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:16903-35-8)氯金酸
LE18918604;LE17063
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email